1,3,8,10-tetramethylpyrimido[4',5':3,4]pyrrolo[1,2-b]pyridazine-2,4(1H,3H)-dione

• IUPAC Name: 3,5,11,13-tetramethyl-3,5,9,10-tetrazatricyclo[7.4.0.02,7]trideca-1,7,10,12-tetraene-4,6-dione
• InChI: InChI=1S/C13H14N4O2/c1-7-5-8(2)14-17-6-9-11(10(7)17)15(3)13(19)16(4)12(9)18/h5-6H,1-4H3
• InChI Key: RCODYDCHXQTRNM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN2C1=C3C(=C2)C(=O)N(C(=O)N3C)C)C
• Molecular Formula: C13H14N4O2
• Molecular Weight: 258.28 g/mol

Description

1,3,8,10-tetramethylpyrimido[4',5':3,4]pyrrolo[1,2-b]pyridazine-2,4(1H,3H)-dione is a heterocyclic compound with a unique structure. It has attracted attention from the scientific community due to its potential use in various fields, including medicinal chemistry, material science, and biochemistry.

Scientific Research Applications

Chemical Reactions and Synthesis

• Reaction with 1,3-Diketones : The reaction of a related compound, 6-amino-1,3-dimethylpyrrolo[3,4-d]pyrimidine-2,4-dione, with 1,3-diketones leads to the formation of pyrimido[4',5':3,4]pyrrolo[1,2-b]pyridazine-2,4(1H,3H)-diones. This reaction suggests a π-electron rich pyrrole ring in the initial state (Tsupak, Shevchenko, Pozharskii, & Tkachenko, 2003).

Biological Activities

• Antimicrobial Activity : Pyrazolo[3,4-d]pyridazines, a related class of compounds, showed promising antimicrobial, anti-inflammatory, and analgesic activities. This study highlights the potential use of these compounds in pharmaceutical applications (Zaki, Sayed, & Elroby, 2016).

Material Science Applications

• Electrochromic Materials : A study on a related compound, 6-alkylpyrrolo[3,4-d]pyridazine-5,7-dione, revealed its use as an electrochromic material. This compound has been incorporated into donor-acceptor-type conjugated polymers, showing good optical contrast, fast switching speed, and high coloration efficiency (Ye et al., 2014).

Chemiluminescent Properties

• Synthesis of Chemiluminescent Compounds : Research has been conducted on the synthesis of chemiluminescent compounds containing pyrrolo[3,4-d]pyridazine-1,4(6H)-dione scaffolds. These compounds exhibit chemiluminescent properties and glow in the presence of hydrogen peroxide in a basic medium, suggesting their potential application in analytical chemistry (Algi, Oztas, Tirkeş, Cihaner, & Algi, 2017).